4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2,4-dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16FN3O2/c1-23-13-6-7-14(17(9-13)24-2)16-10-15(21-18(20)22-16)11-4-3-5-12(19)8-11/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: JPLRGZMLJFOXPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NC(=NC(=C2)C3=CC(=CC=C3)F)N)OC
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine (4-DMFPF) is an organic compound with a wide range of scientific applications. It is a member of the pyrimidin-2-amine class of compounds, which have been studied extensively for their potential use in various research and industrial applications. 4-DMFPF is known for its unique properties and has been used in a variety of research studies, including studies into its synthesis, mechanism of action, biochemical and physiological effects, and its applications in laboratory experiments. In

Scientific Research Applications

4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has been studied extensively for its potential use in various research and industrial applications. It has been used as a synthetic intermediate in the synthesis of pharmaceuticals, as an inhibitor of enzymes, and as a probe for studying protein-protein interactions. It has also been used to study the structure and function of proteins, as well as to study the structure and dynamics of biological membranes. Additionally, 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has been used to study the effects of drugs on the central nervous system and to study the pharmacology of cancer cells.

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine is not yet fully understood. However, it is believed that 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine binds to certain proteins, enzymes, and receptors in the body and alters their activity. This altered activity is thought to be responsible for the biochemical and physiological effects of the compound. Additionally, 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine is believed to interact with certain enzymes, such as cytochrome P450, and to inhibit their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine have been studied extensively. It has been shown to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450, as well as an inhibitory effect on the activity of certain receptors, such as the serotonin receptor. Additionally, 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has been shown to have an anti-inflammatory effect and to be able to reduce the levels of certain cytokines, such as tumor necrosis factor-alpha. Furthermore, 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has been shown to have an anti-angiogenic effect and to be able to reduce the levels of certain growth factors, such as vascular endothelial growth factor.

Advantages and Limitations for Lab Experiments

4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, is relatively stable, and is relatively non-toxic. Additionally, 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has a wide range of potential applications, making it a useful tool for research. However, there are also certain limitations to using 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine in laboratory experiments. For example, it is not always possible to obtain a pure sample of the compound, which can lead to inaccurate results. Additionally, 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine is not always soluble in common solvents, making it difficult to use in certain experiments.

Future Directions

The potential applications of 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine are vast, and there are many possible future directions for research. One potential area of research is to further explore the biochemical and physiological effects of the compound. Additionally, further research could be done to explore the mechanism of action of 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine and to develop methods for synthesizing the compound in a more efficient manner. Additionally, further research could be done to explore the potential applications of 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine in industrial and medical applications. Finally, further research could be done to explore the potential toxicity of 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine and to develop methods for safely using the compound in laboratory experiments.

Synthesis Methods

The synthesis of 4-(2,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine typically involves the reaction of 2,4-dimethoxyphenylboronic acid with 3-fluorophenyl isocyanate in the presence of an acid catalyst. This reaction is typically carried out in a three-necked round-bottom flask equipped with a condenser, a thermometer, and a stirrer. The reaction is then heated to a temperature of 120°C and stirred for a period of 24 hours. After this time, the reaction is cooled to room temperature and the product is isolated by filtration. The product is then purified by recrystallization and can be used in further research.